2-{[4-cyclopropyl-5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylpropyl)acetamide

• Molecular Formula: C20H26N4O3S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 2-[[4-cyclopropyl-5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C20H26N4O3S/c1-13(2)11-21-18(25)12-28-20-23-22-19(24(20)15-5-6-15)14-4-7-16-17(10-14)27-9-3-8-26-16/h4,7,10,13,15H,3,5-6,8-9,11-12H2,1-2H3,(H,21,25)
• InChI Key: CDBUWVYIOIICPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CSC1=NN=C(N1C2CC2)C3=CC4=C(C=C3)OCCCO4

Description

2-{[4-cyclopropyl-5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylpropyl)acetamide is a complex organic compound that features a unique combination of functional groups, including a triazole ring, a benzodioxepin moiety, and a sulfanyl-acetamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-cyclopropyl-5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylpropyl)acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate alkynes or nitriles.

Introduction of the Benzodioxepin Moiety: This step involves the formation of the benzodioxepin ring system, which can be achieved through a series of cyclization reactions starting from catechol derivatives.

Attachment of the Sulfanyl Group: The sulfanyl group is introduced via a nucleophilic substitution reaction, where a thiol group reacts with a suitable leaving group.

Formation of the Acetamide Linkage: The final step involves the formation of the acetamide linkage through an amidation reaction between an amine and an acyl chloride or anhydride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the triazole ring or the benzodioxepin moiety, potentially leading to the formation of dihydro or tetrahydro derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the triazole ring or the benzodioxepin moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Dihydro or tetrahydro derivatives

Substitution: Various substituted derivatives depending on the reagents used

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways involving triazole and benzodioxepin derivatives.

Medicine: Potential therapeutic applications due to its unique structure, which may interact with specific biological targets.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-{[4-cyclopropyl-5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylpropyl)acetamide is likely to involve interactions with specific molecular targets, such as enzymes or receptors. The triazole ring and benzodioxepin moiety may play a crucial role in binding to these targets, leading to modulation of their activity. The sulfanyl group may also contribute to the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Similar Compounds

2,4-Difluorophenyl isocyanate: A compound with similar reactivity due to the presence of an isocyanate group.

Ethyl acetoacetate: A compound with a similar acetamide linkage and potential for various chemical reactions.

Uniqueness

2-{[4-cyclopropyl-5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylpropyl)acetamide is unique due to its combination of a triazole ring, benzodioxepin moiety, and sulfanyl-acetamide linkage. This unique structure may confer specific biological activities and chemical reactivity that are not observed in other similar compounds.